1-ethyl-4-[1-(1-naphthylmethyl)-4-piperidinyl]piperazine oxalate

• IUPAC Name: 1-ethyl-4-[1-(naphthalen-1-ylmethyl)piperidin-4-yl]piperazine;oxalic acid
• InChI: InChI=1S/C22H31N3.C2H2O4/c1-2-23-14-16-25(17-15-23)21-10-12-24(13-11-21)18-20-8-5-7-19-6-3-4-9-22(19)20;3-1(4)2(5)6/h3-9,21H,2,10-18H2,1H3;(H,3,4)(H,5,6)
• InChI Key: SLMBMHWRUMPBBS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2CCN(CC2)CC3=CC=CC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C24H33N3O4
• Molecular Weight: 427.5 g/mol

Description

1-ethyl-4-[1-(1-naphthylmethyl)-4-piperidinyl]piperazine oxalate, also known as NAP, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. It was first synthesized in the 1980s and has since been investigated for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-[1-(1-naphthylmethyl)-4-piperidinyl]piperazine oxalate is not fully understood, but it is believed to act on several neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. It has also been shown to have neuroprotective effects, possibly through its ability to reduce oxidative stress and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects, including increasing levels of serotonin and dopamine in the brain, reducing inflammation and oxidative stress, and promoting the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-4-[1-(1-naphthylmethyl)-4-piperidinyl]piperazine oxalate in lab experiments is that it has been extensively studied and its pharmacological properties are well understood. However, one limitation is that its effects may vary depending on the specific experimental conditions, such as the dose and route of administration.

Future Directions

There are several areas of future research that could be explored with regards to 1-ethyl-4-[1-(1-naphthylmethyl)-4-piperidinyl]piperazine oxalate. One potential direction is to investigate its potential use in the treatment of other neurodegenerative disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to explore its potential use in combination with other therapeutic agents, such as antidepressants or antipsychotics, to enhance their efficacy. Additionally, more research is needed to fully understand the mechanism of action of this compound and how it can be optimized for therapeutic use.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. Its pharmacological properties have been well characterized, and it has shown promise in a variety of therapeutic applications. Further research is needed to fully understand its mechanism of action and to explore its potential use in the treatment of other neurodegenerative disorders.

Scientific Research Applications

1-ethyl-4-[1-(1-naphthylmethyl)-4-piperidinyl]piperazine oxalate has been studied for its potential use in a variety of therapeutic applications, including as an antidepressant, anxiolytic, and neuroprotective agent. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.